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Compound of Interest

Compound Name: O-Terphenyl

CAS No.: 61788-33-8

Cat. No.: B7788251

Get Quote

In the landscape of industrial and research applications requiring precise thermal control, the

selection of an appropriate heat transfer fluid is paramount. O-terphenyl, a synthetic aromatic

compound, has historically been utilized for its high-temperature stability. This guide provides

an objective comparison of o-terphenyl's performance against other common heat transfer

fluids, including hydrogenated terphenyls, biphenyl/diphenyl ether mixtures, and mineral oils.

The following sections present quantitative data, detailed experimental protocols for key

performance metrics, and a logical workflow for fluid selection to aid researchers, scientists,

and drug development professionals in making informed decisions.

Data Presentation: A Comparative Analysis of
Thermophysical Properties
The operational efficiency of a heat transfer fluid is determined by its thermophysical

properties. The tables below summarize key quantitative data for o-terphenyl and its

alternatives at various temperatures.

Table 1: General Properties of Selected Heat Transfer Fluids
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Property o-Terphenyl

Hydrogenated
Terphenyl
(Therminol®
66)[1][2][3]

Biphenyl/Diph
enyl Ether
(Dowtherm™
A)[4]

Mineral Oil
(Typical White
Mineral Type)
[5]

Chemical Type
Aromatic

Hydrocarbon

Modified

Terphenyl

Eutectic mixture

of Biphenyl and

Diphenyl Oxide

Refined

Petroleum

Hydrocarbons

Appearance

Colorless to light-

yellow solid[6][7]

[8]

Clear, pale

yellow liquid[1][2]

Clear to light

yellow liquid

Clear, colorless

liquid[9]

Molecular Weight

( g/mol )
230.31[8] 252[3][10] 166 ~440[9]

Boiling Point (°C) 337[6][7][8] 359[3][10] 257
>374 (10%

distillation)[9]

Melting/Pour

Point (°C)
58-59[6][7][8] -32[3][10] 12 -15[9]

Flash Point (°C) 162 (339°F)[7] 184[3] 113[4] 228[9]

Autoignition

Temperature (°C)
- 374[3] 599[4] 354[9]

Maximum

Recommended

Bulk

Temperature (°C)

- 345[2][3] 400[4] 288[9]

Maximum

Recommended

Film

Temperature (°C)

- 375[3] - 316[9]

Table 2: Temperature-Dependent Thermophysical Properties
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Fluid
Temperatur
e (°C)

Density (
kg/m ³)

Viscosity
(mPa·s)

Specific
Heat
(kJ/kg·K)

Thermal
Conductivit
y (W/m·K)

o-Terphenyl 100 - 4.34[9][11] - -

93 1022[9][11] - - -

Hydrogenate

d Terphenyl

(Therminol®

66)[1][3][7]

0 1035.6 - 1.511 0.118

50 1002.0 - 1.716 0.113

100 968.4 3.8 1.922 0.109

150 934.8 - 2.127 0.104

200 901.2 - 2.332 0.099

250 867.6 - 2.537 0.095

300 834.0 - 2.742 0.090

345 804.0 - 2.922 0.086

Biphenyl/Diph

enyl Ether

(Dowtherm™

A)[4]

15 1063.5 5.00 1.558 0.1395

65 1023.7 1.58 1.701 0.1315

105 990.7 0.91 1.814 0.1251

155 947.8 0.56 1.954 0.1171

205 902.5 0.38 2.093 0.1091

255 854.0 0.27 2.231 0.1011

305 801.3 0.20 2.373 0.0931

355 742.3 0.16 2.527 0.0851
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405 672.5 0.12 2.725 0.0771

Mineral Oil

(Typical

White Mineral

Type)[5]

0 882.0 163,170 1.805 0.134

50 860.9 - 1.987 0.131

100 839.9 2,982 2.169 0.127

150 818.9 1,368 2.350 0.124

200 797.9 798 2.532 0.120

250 776.9 528 2.714 0.116

300 755.8 375 2.895 0.113

Note: Data for o-terphenyl is limited. The viscosity is provided at 100°C and density at 93°C.

Comprehensive temperature-dependent data for other properties was not readily available in

the public domain.

Experimental Protocols
Accurate and reproducible data are the foundation of reliable fluid selection. Below are detailed

methodologies for key experiments used to characterize heat transfer fluids.

Thermal Stability Testing (Based on ASTM D6743)
This method assesses the resistance of a heat transfer fluid to thermal degradation in the

absence of air.

Apparatus:

High-temperature oven with precise temperature control.

Stainless steel test cells (ampoules) with appropriate pressure rating.

Gas chromatograph (GC) for analyzing volatile and high-boiling degradation products.
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Bulb tube distillation apparatus for non-volatile residues.

Analytical balance.

Procedure:

Sample Preparation: A known mass of the unused heat transfer fluid is placed into a clean,

dry test cell.

Inerting: The headspace of the test cell is purged with an inert gas (e.g., nitrogen) to remove

oxygen.

Sealing: The test cell is securely sealed.

Heating: The sealed test cell is placed in the high-temperature oven and heated to the

desired test temperature for a specified duration (e.g., 500 hours).

Cooling: After the heating period, the test cell is carefully removed from the oven and allowed

to cool to room temperature.

Analysis of Gaseous Products: The gas phase in the test cell is carefully collected and

analyzed using GC to identify and quantify gaseous degradation products.

Analysis of Liquid Products: The liquid from the test cell is analyzed by GC to determine the

percentage of low-boiling and high-boiling degradation products relative to the original fluid.

Analysis of Non-Volatile Residue: A portion of the stressed liquid is subjected to bulb tube

distillation to quantify the amount of non-volatile residue (coke and sludge).

Calculation: The total degradation is calculated as the sum of the percentages of gaseous,

low-boiling, high-boiling, and non-volatile products.

Kinematic Viscosity Measurement (Based on ASTM
D445)
This method determines the kinematic viscosity of a fluid, which is a measure of its resistance

to flow under gravity.
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Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type).

Constant temperature bath with precise temperature control (±0.02°C).

Timing device with a resolution of at least 0.1 seconds.

Viscometer holder.

Procedure:

Viscometer Selection: Choose a viscometer with a capillary size appropriate for the expected

viscosity of the fluid.

Sample Preparation: The fluid sample is filtered to remove any particulate matter.

Charging the Viscometer: The viscometer is charged with the sample in accordance with the

specific instructions for the viscometer type.

Temperature Equilibration: The charged viscometer is suspended in the constant

temperature bath, ensuring the liquid level is below the bath liquid level. The sample is

allowed to equilibrate for at least 30 minutes.[12]

Flow Measurement: The fluid is drawn up through the capillary to a point above the upper

timing mark. The suction is then released, and the time taken for the fluid meniscus to pass

between the upper and lower timing marks is accurately measured.

Repeat Measurements: The measurement is repeated at least once. The flow times should

be within a specified tolerance.

Calculation: The kinematic viscosity (ν) is calculated by multiplying the average flow time (t)

by the viscometer calibration constant (C): ν = C × t. The result is typically reported in

centistokes (cSt) or mm²/s.[13]

Thermal Conductivity Measurement (Transient Hot Wire
Method)
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This method measures the ability of a fluid to conduct heat.

Apparatus:

Transient hot wire instrument, including a thin platinum wire sensor.

Sample cell to contain the fluid.

Data acquisition system to record the temperature rise of the wire as a function of time.

Procedure:

Sample Preparation: The sample cell is filled with the test fluid, ensuring the hot wire is fully

immersed.

Temperature Equilibration: The sample cell is placed in a temperature-controlled

environment and allowed to reach thermal equilibrium.

Measurement Initiation: A constant electrical current is passed through the platinum wire for

a short duration (typically 1-2 seconds). This creates a heat pulse.[14]

Data Acquisition: The resistance of the wire, which is a function of its temperature, is

measured with high temporal resolution during and after the heat pulse.

Data Analysis: The thermal conductivity is determined from the slope of the temperature rise

of the wire versus the logarithm of time. The initial portion of the data may be excluded to

avoid initial transient effects.[6][14]

Calibration: The instrument is calibrated using a fluid with a known thermal conductivity.

Mandatory Visualization
The selection of a heat transfer fluid is a multi-faceted process that can be represented as a

logical workflow. The following diagram, created using the DOT language, illustrates a typical

decision-making pathway.
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Heat Transfer Fluid Selection Workflow

Define Application Requirements

Determine Operating Temperature Range
(Bulk and Film) Assess System Pressure Constraints Evaluate Material Compatibility

Define Performance Criteria
(Heat Transfer Efficiency, Pumpability)

Consider Safety and Environmental Factors
(Toxicity, Flammability, Disposal)

Analyze Total Cost of Ownership
(Initial Cost, Fluid Lifetime, Maintenance)

Screen Potential Fluids Based on Temperature Range

Evaluate Performance Data
(Viscosity, Thermal Conductivity, Specific Heat)

Assess Thermal and Oxidative Stability

Mineral Oils

Low to Moderate Temp.

Synthetic Aromatics
(o-Terphenyl, Hydrogenated Terphenyls, Biphenyl/Diphenyl Ether)

High Temp.

Other Synthetics
(e.g., Silicones, Glycols)

Specialized Req.

Select Optimal Fluid

Click to download full resolution via product page

Caption: A workflow for selecting a heat transfer fluid based on key operational parameters.
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Conclusion
The selection of a heat transfer fluid requires a thorough evaluation of its performance

characteristics in the context of the specific application. While o-terphenyl offers high-

temperature capabilities, its high melting point can pose operational challenges. Hydrogenated

terphenyls and biphenyl/diphenyl ether mixtures provide excellent thermal stability at high

temperatures with better low-temperature properties compared to o-terphenyl. Mineral oils are

a cost-effective option for moderate temperature applications. This guide provides the

necessary data and experimental context to facilitate an informed and objective comparison,

ultimately leading to the selection of the most suitable heat transfer fluid for a given research,

development, or manufacturing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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